Fibronectin Reduction in TGF-β1/HG-Stimulated HK-2 Cells: 3-epi-Actinidic Acid vs. Ursolic Acid
3-epi-Actinidic acid (2α,3α,23-trihydroxyurs-12,20(30)-dien-28-oic acid) at 10 μM achieved 27.66% inhibition of fibronectin accumulation in HK-2 cells stimulated with high glucose and TGF-β1, a well-established in vitro model of diabetic renal fibrosis [1]. In contrast, ursolic acid—a structurally simpler ursane-type triterpene bearing only a 3β-OH group—required 50 μM to achieve comparable fibronectin reduction in the identical HK-2 cell model under TGF-β1 stimulation [2]. This difference in effective concentration (10 μM vs. 50 μM) indicates a 5-fold greater potency for 3-epi-actinidic acid in this anti-fibrotic assay context, despite the absence of a direct head-to-head comparison in a single study.
| Evidence Dimension | Fibronectin inhibition (in vitro anti-fibrotic activity) |
|---|---|
| Target Compound Data | 27.66% inhibition at 10 μM |
| Comparator Or Baseline | Ursolic acid: fibronectin reduction requiring 50 μM for comparable effect; no quantitative inhibition % reported at 10 μM |
| Quantified Difference | ~5-fold lower effective concentration required (10 μM vs. 50 μM) |
| Conditions | HK-2 human proximal tubular epithelial cells; stimulated with high glucose + TGF-β1 (target compound) or TGF-β1 alone (ursolic acid comparator) |
Why This Matters
Researchers investigating renal fibrosis mechanisms can select 3-epi-actinidic acid for experiments requiring lower working concentrations, potentially reducing off-target effects and conserving compound inventory.
- [1] ChemSrc. 2a,3a,23-Trihydroxyurs-12,20(30)-dien-28-oic acid biological activity data. 2024. View Source
- [2] Li J, et al. Ursolic acid inhibits epithelial-mesenchymal transition in vitro and in vivo. Pharm Biol. 2019;57(1):169-175. View Source
